5-pentyl-4-phenyl-1,3-thiazol-2-amine
Overview
Description
5-pentyl-4-phenyl-1,3-thiazol-2-amine, commonly known as PTZ, is a chemical compound that is widely used in scientific research. It is a heterocyclic compound that contains a thiazole ring and an amine group. PTZ has been extensively studied for its effects on the central nervous system and its potential use in the treatment of neurological disorders.
Mechanism of Action
PTZ is thought to act by binding to and activating the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. This results in an increase in neuronal excitability and the induction of seizures. PTZ has also been shown to modulate the activity of other neurotransmitter systems, including glutamate and dopamine.
Biochemical and Physiological Effects:
PTZ has a number of biochemical and physiological effects, including the induction of seizures, changes in neurotransmitter levels, and alterations in synaptic plasticity. It has also been shown to have neuroprotective effects in some animal models of neurological disease.
Advantages and Limitations for Lab Experiments
PTZ is a widely used convulsant agent that has been extensively studied in animal models. Its use allows for the induction of seizures in a controlled and reproducible manner, which is essential for studying the mechanisms of seizure induction and testing potential anticonvulsant drugs. However, PTZ has some limitations, including its potential toxicity and the fact that it may not accurately reflect the mechanisms of seizure induction in humans.
Future Directions
There are a number of future directions for research on PTZ. One area of interest is the development of new anticonvulsant drugs that target the GABA-A receptor, which may have fewer side effects than current drugs. Another area of interest is the use of PTZ as a tool to study the mechanisms of synaptic plasticity and learning and memory. Finally, PTZ may have potential therapeutic applications in the treatment of neurological disorders such as epilepsy and Alzheimer's disease.
Scientific Research Applications
PTZ is commonly used in scientific research as a convulsant agent to induce seizures in animal models. It is frequently used to study the mechanisms of seizure induction and to test the efficacy of potential anticonvulsant drugs. PTZ has also been studied for its potential use in the treatment of neurological disorders such as epilepsy and Alzheimer's disease.
properties
IUPAC Name |
5-pentyl-4-phenyl-1,3-thiazol-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2S/c1-2-3-5-10-12-13(16-14(15)17-12)11-8-6-4-7-9-11/h4,6-9H,2-3,5,10H2,1H3,(H2,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLEPGFXBHGPAFV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=C(N=C(S1)N)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Pentyl-4-phenyl-1,3-thiazol-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.